BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Methyl 4-[(chlorosulfonyl)methyl]benzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 4-
Compound Name:

[(chlorosulfonyl)methyllbenzoate

Cat. No.: B145306

Essential Safety and Handling Guide for Methyl 4-
[(chlorosulfonyl)methyl]lbenzoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 4-[(chlorosulfonyl)methyl]benzoate. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Profile and Hazards

Methyl 4-[(chlorosulfonyl)methyl]benzoate is a chemical compound that requires careful
handling due to its hazardous properties. Understanding its profile is the first step toward
safety.

Identifier Value

CAS Number 130047-14-2
Molecular Formula C9H9CIO4S
Molecular Weight 248.68 g/mol
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This compound is classified as causing skin corrosion/irritation.[1] Always consult the Safety

Data Sheet (SDS) before use.

Hazard ldentification

Hazard Class

Hazard Statement

Pictogram

Skin Corrosion/Irritation

H314: Causes severe skin

burns and eye damage

GHSO07

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure and prevent chemical-related

injuries.

Protection Type

Required PPE

Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields and a face shield

Use equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[1]
Provides protection against
splashes and airborne

particles.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene) and a
lab coat or chemical-resistant

apron

Gloves protect hands from
direct contact.[2][3] A lab coat
or apron protects the body

from splashes.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator is

necessary.

Protects against inhalation of

dust, fumes, or vapors.[2]

Foot Protection

Closed-toe, chemical-resistant

footwear

Protects feet from spills.
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for safety.

Preparation
- Verify fume hood function
- Gather all required materials
- Don appropriate PPE

;

Chemical Handling
- Weigh/measure in fume hood
- Keep container tightly closed when not in use
- Avoid generating dust/aerosols

|
If spill dccurs
|

y

Spill Response
- Evacuate immediate area
- Alert supervisor
- Use appropriate spill kit

y

End of Workday Procedures
- Decontaminate work surfaces
- Remove PPE correctly
- Wash hands thoroughly

:

Storage
- Store in a cool, dry, well-ventilated area
- Keep container tightly closed
- Recommended temperature: 2-8°C
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Safe handling workflow for Methyl 4-[(chlorosulfonyl)methyl]benzoate.

Emergency First Aid Procedures

Immediate response is critical in case of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) ]
clothing and shoes.[1] Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1] Remove contact

lenses if present and easy to do. Continue

rinsing.[1] Seek immediate medical attention.

Do NOT induce vomiting. Never give anything

) by mouth to an unconscious person.[1] Rinse
Ingestion . . . .

mouth with water.[1] Seek immediate medical

attention.

Disposal Plan

Proper disposal of Methyl 4-[(chlorosulfonyl)methyl]benzoate and its containers is essential
to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation

o Chemical Waste: Unused or contaminated Methyl 4-[(chlorosulfonyl)methyl]benzoate is
considered hazardous waste.
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o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and empty containers, should also be treated as hazardous waste.

Disposal Procedure
e Collection:

o Collect waste in a designated, properly labeled, and sealed container. The container
should be compatible with the chemical.

o Do not mix with other waste streams unless explicitly permitted.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Methyl 4-[(chlorosulfonyl)methyl]benzoate".

o Storage:

o Store the waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

e Disposal:

o Dispose of the chemical waste and contaminated materials through your institution's
licensed hazardous waste disposal service.

o Follow all local, state, and federal regulations for hazardous waste disposal.
o Do not dispose of this chemical down the drain.[1]
Empty Container Disposal

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and disposed of as hazardous waste.

 After rinsing, the container should be handled as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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